Cas no 1824050-03-4 (4-(2-(2-Aminoethoxy)ethoxy)-6-methyl-2H-pyran-2-one hydrochloride)

• Product Name: 4-(2-(2-Aminoethoxy)ethoxy)-6-methyl-2H-pyran-2-one hydrochloride
• CAS No: 1824050-03-4
• MF: C₁₀H₁₆ClNO₄
• MW: 249.691342353821
• MDL: MFCD28126065
• CID: 4775577
• PubChem ID: 86262465
• Update Time: 2025-10-29

4-(2-(2-Aminoethoxy)ethoxy)-6-methyl-2H-pyran-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-(2-aminoethoxy)ethoxy)-6-methyl-2H-pyran-2-one hydrochloride
• 4-(2-(2-Aminoethoxy)ethoxy)-6-methyl-2H-pyran-2-one hydrochloride

• MDL： MFCD28126065
• Inchi： 1S/C10H15NO4.ClH/c1-8-6-9(7-10(12)15-8)14-5-4-13-3-2-11;/h6-7H,2-5,11H2,1H3;1H
• InChI Key： GFRUXJQJMQNSIN-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)CCOC1=CC(=O)OC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 283
• Topological Polar Surface Area: 70.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 4-(2-(2-Aminoethoxy)ethoxy)-6-methyl-2H-pyran-2-one hydrochloride

Recent Advances in the Study of 4-(2-(2-Aminoethoxy)ethoxy)-6-methyl-2H-pyran-2-one hydrochloride (CAS: 1824050-03-4)

In recent years, the compound 4-(2-(2-Aminoethoxy)ethoxy)-6-methyl-2H-pyran-2-one hydrochloride (CAS: 1824050-03-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-(2-(2-Aminoethoxy)ethoxy)-6-methyl-2H-pyran-2-one hydrochloride involves a multi-step process that ensures high purity and yield. Recent studies have optimized the reaction conditions to improve efficiency and scalability, making it more feasible for industrial production. The compound's structure, featuring a pyran-2-one core and an aminoethoxy side chain, is critical for its interaction with biological targets, particularly in modulating enzymatic activity and signal transduction pathways.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated its ability to selectively target and inhibit these kinases, leading to reduced cell proliferation and inflammation. These properties make it a promising candidate for the development of novel anti-inflammatory and anti-cancer therapies. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated, showing favorable results for further preclinical development.

In addition to its therapeutic potential, 4-(2-(2-Aminoethoxy)ethoxy)-6-methyl-2H-pyran-2-one hydrochloride has been investigated for its use in drug delivery systems. Its chemical structure allows for conjugation with other therapeutic agents, enhancing their solubility and targeting efficiency. This application is particularly relevant in the design of targeted therapies for diseases such as cancer, where precise delivery of drugs to tumor sites is crucial.

Despite these promising advancements, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects, long-term toxicity, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to improve its selectivity and reduce adverse effects, as well as exploring its combination with other therapeutic agents to enhance efficacy.

In conclusion, 4-(2-(2-Aminoethoxy)ethoxy)-6-methyl-2H-pyran-2-one hydrochloride represents a significant area of interest in chemical biology and pharmaceutical research. Its unique structural and functional properties offer a wide range of therapeutic possibilities, from kinase inhibition to drug delivery. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its clinical applications, paving the way for innovative treatments in the near future.